Cas no 121428-70-4 (8-(pentanoylamino)octanoic acid)

• Product Name: 8-(pentanoylamino)octanoic acid
• CAS No: 121428-70-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 2617562
• PubChem ID: 454086
• Update Time: 2025-04-21

8-(pentanoylamino)octanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(pentanoylamino)octanoic acid
• 121428-70-4
• DTXSID90332387
• AAA9/10
• SCHEMBL9827881
• Octanoic acid, 8-[(1-oxopentyl)amino]-
• 8BuCONH caprylic acid
• 8-(Butylcarbonylamino)caprylic acid

• Inchi： 1S/C13H25NO3/c1-2-3-9-12(15)14-11-8-6-4-5-7-10-13(16)17/h2-11H2,1H3,(H,14,15)(H,16,17)
• InChI Key： NIZCRTGCTDRNFK-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 243.18344366Da
• Monoisotopic Mass: 243.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų